3-(4-aminophenyl)-1-methylimidazolidine-2,4-dione

• IUPAC Name: 3-(4-aminophenyl)-1-methylimidazolidine-2,4-dione
• InChI: InChI=1S/C10H11N3O2/c1-12-6-9(14)13(10(12)15)8-4-2-7(11)3-5-8/h2-5H,6,11H2,1H3
• InChI Key: JWXBOYYAXRRVBF-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(=O)N(C1=O)C2=CC=C(C=C2)N
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol

Description

3-(4-Aminophenyl)-1-methylimidazolidine-2,4-dione (AMID) is a heterocyclic compound with a wide range of applications in several scientific disciplines such as organic chemistry, biochemistry, and pharmacology. It is a versatile molecule that can be used as a starting material in the synthesis of many different compounds and can be used as a catalyst in several reactions. AMID is also known as 4-amino-3-methyl-1,2-dihydro-1-methyl-2-oxoimidazolidin-4-one and is a white, crystalline solid that is soluble in water and ethanol.

Scientific Research Applications

AMID has a wide range of applications in scientific research. It is commonly used as a starting material in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a catalyst in several reactions, such as the Heck reaction and the Knoevenagel condensation. AMID has also been used to study the structure and function of proteins and nucleic acids, as well as the metabolism of drugs.

Mechanism Of Action

The mechanism of action of AMID is not completely understood. However, it is believed to act as a proton donor, which is necessary for the formation of a variety of different compounds. It is also thought to act as a nucleophile, which can facilitate the formation of covalent bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMID have not been extensively studied. However, it has been found to have some anti-inflammatory and antioxidant properties. It has also been found to inhibit the growth of certain bacteria, suggesting it may have antibacterial properties.

Advantages And Limitations For Lab Experiments

The main advantage of using AMID in lab experiments is its versatility. It can be used as a starting material in the synthesis of various compounds, as a catalyst in several reactions, and as a tool for studying the structure and function of proteins and nucleic acids. It is also relatively inexpensive and has a relatively low toxicity, making it safe to use in laboratory experiments. The main limitation of using AMID is that it can be difficult to control the reaction conditions, which can lead to unpredictable results.

Future Directions

There are a number of potential future directions for research involving AMID. These include further investigation into its biochemical and physiological effects, as well as its potential applications in drug development and agrochemicals. Additionally, further research is needed to better understand its mechanism of action and to optimize its use in laboratory experiments. Finally, further research is needed to explore the potential use of AMID in the synthesis of novel compounds with desirable properties.

Synthesis Methods

The synthesis of AMID is a multi-step process that begins with the reaction of 4-aminophenol with formaldehyde in the presence of a base such as potassium hydroxide. This reaction produces 4-hydroxy-3-methylimidazolidin-2-one, which is then reacted with formaldehyde and a base to form AMID. The reaction is typically carried out in aqueous solution and is highly exothermic. The reaction can be further optimized by varying the reaction conditions such as temperature, pH, and reaction time.